Cas no 66437-53-4 (1H-Pyrazole, 1-(4-nitrophenyl)-5-propyl-)

• Product Name: 1H-Pyrazole, 1-(4-nitrophenyl)-5-propyl-
• CAS No: 66437-53-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 1718176
• Update Time: 2024-11-27

1H-Pyrazole, 1-(4-nitrophenyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-nitrophenyl)-5-propyl-

• Inchi： 1S/C12H13N3O2/c1-2-3-10-8-9-13-14(10)11-4-6-12(7-5-11)15(16)17/h4-9H,2-3H2,1H3
• InChI Key： GOUOMJJDOHQLMO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C(CCC)=CC=N1

Computed Properties

• Exact Mass: 231.10089

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 369.0±25.0 °C(Predicted)
• PSA: 60.96
• pka: 0.13±0.10(Predicted)